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Compound of Interest

Compound Name: 1-(4-Methylphenyl)ethanamine, hcl

CAS No.: 854181-94-5

Cat. No.: B1377929

Get Quote

Chemical Identification & Hazard Profile
Before initiating disposal, verify the specific stereochemistry of your sample, as this dictates the

exact CAS registry number.
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Parameter Data

Chemical Name 1-(4-Methylphenyl)ethanamine Hydrochloride

Synonyms
4-Methyl-α-methylbenzylamine HCl; 1-(p-

Tolyl)ethylamine HCl

Formula C₉H₁₃N[1][2][3][4][5] · HCl

MW 185.69 g/mol

CAS (Racemic)
42287-34-1 (Free Base) / Salt often unlisted or

specific to supplier

CAS (R-Isomer) 4187-38-6 (Free Base)

CAS (S-Isomer) 22038-87-5 (Free Base)

Physical State White to off-white crystalline solid

Hazard Classification (GHS)
Based on analogous amine hydrochloride salts:

H302: Harmful if swallowed.[6][7][8]

H314/H315: Causes severe skin burns and eye damage (Treat as Corrosive).[9]

H335: May cause respiratory irritation.[7][9][10]

Pre-Disposal Assessment & Segregation
Core Directive: Never dispose of organic amine salts down the drain. They must be routed to

high-temperature incineration streams to prevent aquatic toxicity and nitrogenous leaching.

Segregation Logic
Solid Waste: Pure, dry hydrochloride salt.

Liquid Waste (Organic): Salt dissolved in methanol, ethanol, or DCM.

Liquid Waste (Aqueous): Salt dissolved in water or acidic buffers.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://en.wikipedia.org/wiki/2C-D
https://gsrs.ncats.nih.gov/ginas/app/ui/substances/2bdd44e0-f075-48ac-ad6b-70f9ca3c33e5
https://www.caymanchem.com/product/13957/2c-t-hydrochloride
https://www.wikidata.org/wiki/Q209260
https://www.tcichemicals.com/BE/en/sds/T2505_EU_6N.pdf
https://www.sigmaaldrich.com/TW/zh/sds/ALDRICH/18196?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC126400250&countryCode=US&language=en
https://nmu-mi.newlook.safecollegessds.com/document/repo/b5ca8875-26f9-4bb0-9aa1-ebca9247a3e2
https://www.orgchemboulder.com/SDS/Ethylamine;%2075-04-7.pdf
https://www.fishersci.com/store/msds?partNumber=AC126400250&countryCode=US&language=en
https://www.orgchemboulder.com/SDS/Ethylamine;%2075-04-7.pdf
https://www.carlroth.com/medias/SDB-9745-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDY3NjR8YXBwbGljYXRpb24vcGRmfGFHVmlMMmc0WWk4NU1qQTJPRE0yT0RJeU1EUTJMMU5FUWw4NU56UTFYMFJGWDBWT0xuQmtaZ3w1ZDAwNGZhMTM2MGE0MTNhMDRiOWJlMDE2ZTQ5Y2MyNWRhMTg3Y2YwNDUyMjBhNzAxYjk0ZDEyOGI2ZjI3ZTQ4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1377929?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Critical Safety Rule: Do not mix amine salts with strong oxidizers (e.g., concentrated nitric acid,

permanganates) or hypochlorites (bleach). This can generate toxic chloramines or cause

exothermic runaway.

Disposal Workflows
Scenario A: Disposal of Solid Reagent (Excess/Expired)
Context: You have a bottle of expired solid 1-(4-Methylphenyl)ethanamine HCl.

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or glass

container.

Labeling: Affix a hazardous waste label.

Primary Constituent:[2][5][6][8][9][10][11] 1-(4-Methylphenyl)ethanamine HCl.

Hazard Checkbox: Toxic, Corrosive.[9]

Packing: Transfer the solid directly into the waste container. Do not dissolve it solely for

disposal purposes; solid waste incineration is more energy-efficient for the facility.

Handover: Seal tightly. Transfer to your facility's Solid Organic Waste stream for incineration.

Scenario B: Disposal of Reaction Mixtures (Liquid)
Context: The amine salt is dissolved in a solvent (e.g., Methanol) after a resolution step.

pH Check: Ensure the solution is neutral or slightly acidic.

Reasoning: If the solution is basic (pH > 10), the free amine is released, which is volatile

and has a pungent odor. Keeping it as the HCl salt (pH < 7) suppresses volatility.

Solvent Compatibility:
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Non-Halogenated: If dissolved in MeOH/EtOH/Toluene -> Non-Halogenated Organic

Waste.

Halogenated: If dissolved in DCM/Chloroform -> Halogenated Organic Waste.

Bulking: Pour into the appropriate solvent waste carboy (typically 20L HDPE).

Documentation: Log the volume and concentration on the carboy tag.

Scenario C: Spill Cleanup Protocol
Context: You dropped 5g of solid powder on the bench.

PPE: Nitrile gloves (double gloved recommended), safety goggles, lab coat. Use a dust

mask (N95) if powder is fine/aerosolized.

Containment: Cover the spill with a dry absorbent pad or paper towels to prevent dispersion.

Collection:

Dry Spill: Gently scoop up the solid using a dustpan or stiff card. Place in a solid waste

bag.

Wet Residue: Wipe the area with a paper towel dampened with dilute acetic acid (vinegar)

or water to solubilize remaining traces.

Final Wipe: Clean surface with soap and water.

Disposal: Place all contaminated scoops, towels, and gloves into a Solid Hazardous Waste

bag.

Decision Logic Diagram (DOT)
The following flowchart illustrates the decision-making process for segregating this chemical

waste.
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Start: 1-(4-Methylphenyl)ethanamine HCl Waste

What is the physical state?

Solid (Pure Salt)

Powder/Crystal

Liquid (Solution)

Dissolved

DISPOSAL A:
Solid Organic Waste

(Incineration)
Identify Solvent Base

Organic Solvent
(MeOH, DCM, Toluene)

Aqueous Solution
(Water/Buffer)

Contains Halogens?
(e.g., DCM, Chloroform)

DISPOSAL D:
Aqueous Chemical Waste

(Do NOT Drain Pour)

DISPOSAL B:
Halogenated Waste Stream

Yes

DISPOSAL C:
Non-Halogenated Waste Stream

No

Click to download full resolution via product page

Figure 1: Decision tree for the segregation of amine salt waste streams.

Regulatory Compliance (US EPA/RCRA)
While 1-(4-Methylphenyl)ethanamine HCl is not explicitly "P" or "U" listed by the EPA, it is

regulated as a Characteristic Waste if it exhibits specific properties.
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Waste Code D001 (Ignitable): Only applicable if the amine is dissolved in a flammable

solvent (Flash point < 60°C).

Waste Code D002 (Corrosive): Applicable if the waste is aqueous and has a pH ≤ 2 or ≥

12.5.

General Classification: Most often classified under Non-regulated Organic Waste (unless

mixed with regulated solvents), but must be incinerated due to aquatic toxicity potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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